Cas no 2172173-81-6 (tert-butyl 2-sulfanyl-4-azatricyclo4.2.1.0,3,7nonane-4-carboxylate)

• Product Name: tert-butyl 2-sulfanyl-4-azatricyclo4.2.1.0,3,7nonane-4-carboxylate
• CAS No: 2172173-81-6
• MF: C₁₃H₂₁NO₂S
• MW: 255.376342535019
• CID: 6165755
• PubChem ID: 165485776
• Update Time: 2025-05-20

tert-butyl 2-sulfanyl-4-azatricyclo4.2.1.0,3,7nonane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-sulfanyl-4-azatricyclo4.2.1.0,3,7nonane-4-carboxylate
• tert-butyl 2-sulfanyl-4-azatricyclo[4.2.1.0,3,7]nonane-4-carboxylate
• 2172173-81-6
• EN300-1289473

• Inchi： 1S/C13H21NO2S/c1-13(2,3)16-12(15)14-6-8-4-7-5-9(8)10(14)11(7)17/h7-11,17H,4-6H2,1-3H3
• InChI Key： ZSBUETSLHIQATH-UHFFFAOYSA-N
• SMILES： SC1C2CC3CN(C(=O)OC(C)(C)C)C1C3C2

Computed Properties

• Exact Mass: 255.12930009g/mol
• Monoisotopic Mass: 255.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.5Ų

Additional information on tert-butyl 2-sulfanyl-4-azatricyclo4.2.1.0,3,7nonane-4-carboxylate

Professional Introduction to Tert-butyl 2-sulfanyl-4-azatricyclo[4.2.1.0,3,7]nonane-4-carboxylate (CAS No. 2172173-81-6)

Tert-butyl 2-sulfanyl-4-azatricyclo[4.2.1.0,3,7]nonane-4-carboxylate, with the CAS number 2172173-81-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of tricyclic azacyclic derivatives, characterized by its intricate ring system and functional groups that make it a versatile scaffold for drug discovery and molecular design.

The molecular structure of tert-butyl 2-sulfanyl-4-azatricyclo[4.2.1.0,3,7]nonane-4-carboxylate consists of a tricyclic framework with an azacyclic core, which is a common motif in biologically active molecules. The presence of a tert-butyl group at the 4-position and a sulfanyl group at the 2-position introduces both steric bulk and potential hydrogen bonding capabilities, respectively. These features are crucial for modulating the compound's pharmacokinetic properties and binding affinity to biological targets.

In recent years, there has been a surge in research focused on tricyclic compounds due to their unique structural features and potential therapeutic applications. The azatricyclic core of tert-butyl 2-sulfanyl-4-azatricyclo[4.2.1.0,3,7]nonane-4-carboxylate has been explored as a scaffold for developing novel pharmacophores that can interact with various biological receptors and enzymes. For instance, studies have shown that tricyclic azacyclic compounds can exhibit potent activity against enzymes involved in inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases.

The tert-butyl group in the molecule not only provides steric hindrance but also enhances lipophilicity, which is an important factor in drug absorption and distribution. Additionally, the sulfanyl group can participate in hydrogen bonding interactions with polar residues in biological targets, improving binding affinity. These combined properties make tert-butyl 2-sulfanyl-4-azatricyclo[4.2.1.0,3,7]nonane-4-carboxylate an attractive candidate for further development as a lead compound in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Molecular docking studies have been performed using tert-butyl 2-sulfanyl-4-azatricyclo[4.2.1.0,3,7]nonane-4-carboxylate as a ligand against various protein targets, including kinases and proteases involved in cancer signaling pathways. These studies have revealed that the compound can effectively bind to these targets through multiple interactions mediated by its functional groups.

The carboxylate group at the 4-position of the tricyclic core provides an additional site for interaction with biological targets through salt bridges or hydrogen bonding. This feature is particularly useful for designing molecules that require precise control over their binding properties. Furthermore, the carboxylate group can be further functionalized to introduce additional pharmacophoric elements or to improve solubility and bioavailability.

In vitro pharmacological studies have begun to explore the potential therapeutic effects of tert-butyl 2-sulfanyl-4-azatricyclo[4.2.1.0,3,7]nonane-4-carboxylate. Initial results suggest that this compound exhibits inhibitory activity against certain enzymes associated with inflammation and pain pathways. The sulfanyl group has been identified as a key moiety responsible for these effects by interacting with specific residues in the enzyme active sites.

The synthesis of complex tricyclic azacyclic compounds like tert-butyl 2-sulfanyl-4-azatricyclo[4.2.1.0,3,7]nonane-4-carboxylate remains a challenging task due to the intricate ring system and multiple stereocenters present in the molecule. However, recent advances in synthetic methodologies have made it possible to access such structures with greater efficiency and precision.

Catalytic approaches using transition metals have been particularly effective in constructing tricyclic frameworks from simpler precursors while maintaining high regioselectivity and stereoselectivity throughout the synthesis process.

The development of novel synthetic routes has not only facilitated access to more complex molecules but also allowed for better control over their stereochemistry—a critical factor in determining biological activity.

The future of research on compounds like tert-butyl 2-sulfanyl-4-azatricyclo[4..